N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[(5-thiophen-3-ylfuran-2-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H13NO3S/c20-18(17-9-12-3-1-2-4-15(12)22-17)19-10-14-5-6-16(21-14)13-7-8-23-11-13/h1-9,11H,10H2,(H,19,20)
• InChI Key: SMTQDKJPNKFQDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCC3=CC=C(O3)C4=CSC=C4
• Molecular Formula: C18H13NO3S
• Molecular Weight: 323.4 g/mol
• CAS No.: 2034564-23-1

Description

“N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzofuran-2-carboxamide” is a chemical compound that has been of significant interest to the scientific research community. It is a derivative of benzofuran, a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions. The chemical structure is composed of fused benzene and furan rings.

Scientific Research Applications

Synthesis and Biological Activity

• N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzofuran-2-carboxamide and similar compounds have been synthesized and analyzed for their biological activities. For instance, Franchetti et al. (2000) reported the synthesis and conformational analysis of C-thioribonucleosides related to tiazofurin, which showed cytotoxicity toward human myelogenous leukemia cells, albeit less than thiophenfurin (Franchetti et al., 2000).

Catalysis and Chemical Reactions

• Research by Hatanaka et al. (2010) focused on the C-H bond activation/borylation of furans and thiophenes catalyzed by a half-sandwich iron N-heterocyclic carbene complex. This study highlights the potential use of these compounds in catalytic processes (Hatanaka et al., 2010).

Antimicrobial Screening

• Idrees et al. (2019) synthesized and screened novel derivatives of benzofuran for antimicrobial activity. These compounds demonstrated effectiveness against a range of pathogenic microorganisms, indicating their potential in developing new antimicrobial agents (Idrees et al., 2019).

Drug Metabolism Studies

• Renzulli et al. (2011) explored the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, highlighting the role of benzofuran derivatives in the development of new pharmaceuticals (Renzulli et al., 2011).

Inhibitory Activities

• The study by Ohemeng et al. (1994) synthesized a series of benzofuran hydroxamic acids as inhibitors of 5-lipoxygenase, an enzyme involved in inflammatory responses. This research suggests potential therapeutic applications in treating inflammation-related conditions (Ohemeng et al., 1994).

Future Directions

Benzofuran derivatives, such as “N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzofuran-2-carboxamide”, have potential applications in the treatment of various disorders due to their wide range of biological and pharmacological activities. Future research could focus on further exploring these activities and developing new therapeutic agents based on this compound.